2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide

• IUPAC Name: 2-butan-2-yloxy-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide
• InChI: InChI=1S/C18H19N3O2/c1-3-14(2)23-17-13-15(9-11-20-17)18(22)21(12-10-19)16-7-5-4-6-8-16/h4-9,11,13-14H,3,12H2,1-2H3
• InChI Key: FTHFXWLEOZPWIE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)OC1=NC=CC(=C1)C(=O)N(CC#N)C2=CC=CC=C2
• Molecular Formula: C18H19N3O2
• Molecular Weight: 309.4 g/mol

Description

2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide, also known as BAY 41-2272, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 works by activating the enzyme soluble guanylate cyclase (sGC), which produces cyclic guanosine monophosphate (cGMP). cGMP then activates protein kinase G (PKG), which leads to various physiological effects, including vasodilation, inhibition of platelet aggregation, and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been shown to have several biochemical and physiological effects. It has been reported to increase cGMP levels, which leads to vasodilation and inhibition of platelet aggregation. 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has also been shown to induce apoptosis in cancer cells by activating the PKG pathway. Additionally, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been reported to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 in lab experiments is its specificity for sGC, which reduces the risk of off-target effects. Additionally, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been reported to have a long half-life, which allows for sustained effects. However, one limitation of using 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 is its insolubility in water, which may require the use of organic solvents in lab experiments.

Future Directions

There are several potential future directions for 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 research. One area of interest is the development of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 analogs with improved solubility and potency. Additionally, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 may have potential as a treatment for other diseases, such as Alzheimer's disease and diabetes. Further research is needed to fully understand the potential therapeutic applications of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272.
In conclusion, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 is a chemical compound that has gained attention in scientific research for its potential therapeutic properties. Its mechanism of action involves the activation of sGC, which leads to various physiological effects. 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been extensively studied for its potential as a treatment for pulmonary hypertension, cancer, and inflammation. While there are advantages and limitations to using 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 in lab experiments, there are several potential future directions for research on this compound.

Synthesis Methods

The synthesis of 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 involves the reaction of 4-cyano-3-(trifluoromethyl)pyridine with butan-2-ol in the presence of sodium hydride. The resulting product is then reacted with N-phenyl-N-methylformamide and cyanogen bromide to yield 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272. This synthesis method has been reported in several scientific publications.

Scientific Research Applications

2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been extensively studied for its potential therapeutic properties. It has been shown to have vasodilatory effects, making it a potential treatment for pulmonary hypertension. 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has also been studied for its anti-inflammatory properties and its ability to inhibit platelet aggregation. Additionally, 2-(butan-2-yloxy)-N-(cyanomethyl)-N-phenylpyridine-4-carboxamide 41-2272 has been investigated for its potential as a cancer treatment due to its ability to induce apoptosis in cancer cells.